Cas no 1806889-40-6 (Ethyl 4-cyano-2-(difluoromethyl)-5-methylpyridine-3-acetate)

• Product Name: Ethyl 4-cyano-2-(difluoromethyl)-5-methylpyridine-3-acetate
• CAS No: 1806889-40-6
• MF: C₁₂H₁₂F₂N₂O₂
• MW: 254.232689857483
• CID: 4878345
• Update Time: 2025-10-29

Ethyl 4-cyano-2-(difluoromethyl)-5-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-(difluoromethyl)-5-methylpyridine-3-acetate

• Inchi： 1S/C12H12F2N2O2/c1-3-18-10(17)4-8-9(5-15)7(2)6-16-11(8)12(13)14/h6,12H,3-4H2,1-2H3
• InChI Key： ZDHCKUZPYBUNCP-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)C(C)=CN=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-cyano-2-(difluoromethyl)-5-methylpyridine-3-acetate

Ethyl 4-cyano-2-(difluoromethyl)-5-methylpyridine-3-acetate (CAS No. 1806889-40-6): A Comprehensive Overview

Ethyl 4-cyano-2-(difluoromethyl)-5-methylpyridine-3-acetate (CAS No. 1806889-40-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, exhibits a range of potential applications that make it a subject of intense study and development. The presence of functional groups such as the cyano group, difluoromethyl group, and methyl group contributes to its distinct chemical properties, which are leveraged in various synthetic pathways and biological assays.

The compound's molecular structure, which includes a pyridine core with ester and cyano functionalities, positions it as a versatile intermediate in the synthesis of more complex molecules. Recent advancements in synthetic chemistry have highlighted the utility of such intermediates in constructing novel pharmacophores. For instance, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, making this compound particularly valuable in medicinal chemistry.

In the realm of pharmaceutical research, Ethyl 4-cyano-2-(difluoromethyl)-5-methylpyridine-3-acetate has been explored for its potential role in developing new therapeutic agents. The cyano group, while reactive, can be selectively modified to introduce additional functionalities that may improve drug efficacy. Moreover, the pyridine scaffold is a common motif in many bioactive molecules, suggesting that this compound could serve as a precursor for drugs targeting various diseases.

Recent studies have also demonstrated the compound's relevance in agrochemical applications. The structural features of Ethyl 4-cyano-2-(difluoromethyl)-5-methylpyridine-3-acetate make it a promising candidate for synthesizing novel pesticides and herbicides. These compounds often require specific functional groups to interact effectively with biological targets in plants and pests. The difluoromethyl group, in particular, has been shown to enhance the bioactivity of agrochemicals by improving their lipophilicity and resistance to degradation.

The synthesis of Ethyl 4-cyano-2-(difluoromethyl)-5-methylpyridine-3-acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to achieve high yields and purity. These methods are critical for ensuring that the final product meets the stringent requirements of pharmaceutical and agrochemical industries.

From a biological perspective, Ethyl 4-cyano-2-(difluoromethyl)-5-methylpyridine-3-acetate has been investigated for its potential biological activity. Preclinical studies have suggested that derivatives of this compound may exhibit properties relevant to anti-inflammatory, antiviral, or anticancer therapies. The ability to modify its structure allows researchers to fine-tune its biological profile, making it a valuable tool for drug discovery.

The compound's stability under various conditions is another area of interest. Research has focused on understanding how Ethyl 4-cyano-2-(difluoromethyl)-5-methylpyridine-3-acetate behaves in different solvents and at varying temperatures. This information is crucial for optimizing its use in synthetic protocols and ensuring its long-term storage stability. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been instrumental in characterizing its physical and chemical properties.

The environmental impact of Ethyl 4-cyano-2-(difluoromethyl)-5-methylpyridine-3-acetate is also a consideration in its development and application. Efforts have been made to design synthetic routes that minimize waste generation and reduce environmental footprint. Green chemistry principles have been incorporated into its production process, emphasizing sustainability and safety.

In conclusion, Ethyl 4-cyano-2-(difluoromethyl)-5-methylpyridine-3-acetate (CAS No. 1806889-40-6) represents a significant advancement in organic chemistry with broad implications for pharmaceuticals and agrochemicals. Its unique structural features and versatile reactivity make it a valuable intermediate for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in drug discovery and agricultural innovation.